Cas no 1805701-25-0 (4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid)
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid
-
- Inchi: 1S/C12H13BrO4/c13-7-10-4-3-9(11(15)12(16)17)6-8(10)2-1-5-14/h3-6,11,15H,1-2,7H2,(H,16,17)
- InChI Key: ZWRKLXXSFWFBMZ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(C(=O)O)O)=CC=1CCC=O
Computed Properties
- Exact Mass: 299.99972 g/mol
- Monoisotopic Mass: 299.99972 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 301.13
- XLogP3: 1.1
- Topological Polar Surface Area: 74.6
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027391-250mg |
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid |
1805701-25-0 | 97% | 250mg |
489.60 USD | 2021-06-17 | |
| Alichem | A015027391-500mg |
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid |
1805701-25-0 | 97% | 500mg |
782.40 USD | 2021-06-17 | |
| Alichem | A015027391-1g |
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid |
1805701-25-0 | 97% | 1g |
1,475.10 USD | 2021-06-17 |
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid (CAS No. 1805701-25-0): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry
4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid (CAS No. 1805701-25-0) is a unique organic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile structure and potential biological activities. This compound, characterized by its bromomethyl and 3-oxopropyl substituents, offers a promising scaffold for the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid, highlighting recent advancements and research findings.
Chemical Structure and Properties
The molecular formula of 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid is C11H12BrO4, with a molecular weight of approximately 286.11 g/mol. The compound features a mandelic acid core, which is a well-known structure in organic chemistry due to its chiral nature and biological activity. The presence of the bromomethyl group (BrCH2-) and the 3-oxopropyl group (CH2CH2C(O)H-) adds complexity and functionality to the molecule, making it an attractive candidate for various chemical transformations and biological studies.
The physical properties of 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid include its solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 150°C, and it exhibits moderate stability under standard laboratory conditions. The compound's chiral center also allows for the synthesis of enantiomerically pure forms, which can be crucial for pharmaceutical applications where enantioselectivity is essential.
Synthesis Methods
The synthesis of 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid has been explored through various routes, each with its own advantages and challenges. One common approach involves the bromination of a mandelic acid derivative followed by the introduction of the 3-oxopropyl group. For instance, starting from mandelic acid, the bromination can be achieved using N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or acetonitrile. The subsequent introduction of the 3-oxopropyl group can be accomplished through an alkylation reaction using an appropriate alkylating agent.
An alternative synthetic route involves the condensation of a suitable aldehyde or ketone with mandelic acid followed by bromination. This method can provide higher yields and better control over the regioselectivity of the reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.
Potential Applications in Medicinal Chemistry
The unique structure of 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid makes it a valuable scaffold for drug discovery and development. One area of significant interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, recent studies have shown that compounds with similar structures exhibit potent inhibitory activity against enzymes such as aldose reductase and acetylcholinesterase, which are implicated in conditions like diabetic complications and Alzheimer's disease.
In addition to enzyme inhibition, 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid has been investigated for its anti-inflammatory properties. Research has demonstrated that derivatives of this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, the bromomethyl group in 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid provides a reactive site for further functionalization, allowing for the synthesis of conjugates with other bioactive molecules. This property can be leveraged to create multifunctional drugs that target multiple biological pathways simultaneously, potentially leading to more effective therapeutic outcomes.
Clinical Relevance and Future Directions
The clinical relevance of 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid is still being explored through preclinical studies and early-stage clinical trials. Initial results have shown promising efficacy and safety profiles in animal models, paving the way for further investigation in human subjects. However, more extensive clinical trials are needed to fully evaluate its therapeutic potential and identify any potential side effects or limitations.
Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce toxicity. Strategies such as prodrug design and nanoparticle formulations are being explored to improve drug delivery and target specific tissues or cells more effectively.
In conclusion, 4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid (CAS No. 1805701-25-0) represents a promising molecule with diverse applications in medicinal chemistry. Its unique chemical structure provides a versatile platform for developing novel therapeutic agents targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.
1805701-25-0 (4-(Bromomethyl)-3-(3-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)